5-Methylchrysene 5-Methylchrysene 5-methylchrysene appears as purple crystals. Water insoluble.
5-Methylchrysene is a carbopolycyclic compound.
5-Methylchrysene is a crystalline, carcinogenic aromatic hydrocarbon consisting of four fused rings and produced by the incomplete combustion of organic matter. 5-Methylchrysene is primarily found in gasoline exhaust and tobacco smoke. 5-Methylchrysene is reasonably anticipated to be a human carcinogen. (NCI05)
5-Methylchrysene can cause cancer according to an independent committee of scientific and health experts.
Brand Name: Vulcanchem
CAS No.: 3697-24-3
VCID: VC21162182
InChI: InChI=1S/C19H14/c1-13-12-15-7-3-4-8-16(15)18-11-10-14-6-2-5-9-17(14)19(13)18/h2-12H,1H3
SMILES: CC1=CC2=CC=CC=C2C3=C1C4=CC=CC=C4C=C3
Molecular Formula: C19H14
Molecular Weight: 242.3 g/mol

5-Methylchrysene

CAS No.: 3697-24-3

Cat. No.: VC21162182

Molecular Formula: C19H14

Molecular Weight: 242.3 g/mol

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5-Methylchrysene - 3697-24-3

Specification

Description 5-methylchrysene appears as purple crystals. Water insoluble.
5-Methylchrysene is a carbopolycyclic compound.
5-Methylchrysene is a crystalline, carcinogenic aromatic hydrocarbon consisting of four fused rings and produced by the incomplete combustion of organic matter. 5-Methylchrysene is primarily found in gasoline exhaust and tobacco smoke. 5-Methylchrysene is reasonably anticipated to be a human carcinogen. (NCI05)
5-Methylchrysene can cause cancer according to an independent committee of scientific and health experts.
CAS No. 3697-24-3
Molecular Formula C19H14
Molecular Weight 242.3 g/mol
IUPAC Name 5-methylchrysene
Standard InChI InChI=1S/C19H14/c1-13-12-15-7-3-4-8-16(15)18-11-10-14-6-2-5-9-17(14)19(13)18/h2-12H,1H3
Standard InChI Key GOHBXWHNJHENRX-UHFFFAOYSA-N
SMILES CC1=CC2=CC=CC=C2C3=C1C4=CC=CC=C4C=C3
Canonical SMILES CC1=CC2=CC=CC=C2C3=C1C4=CC=CC=C4C=C3
Colorform Needles (recyrstallized from benzene/ethanol) with a brilliant bluish-violet fluorescence in ultraviolet light
Melting Point 117.5 °C

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